molecular formula C15H14N2O3 B2465234 N-(2,5-dimethylphenyl)-4-nitrobenzamide CAS No. 109963-42-0

N-(2,5-dimethylphenyl)-4-nitrobenzamide

Cat. No. B2465234
CAS RN: 109963-42-0
M. Wt: 270.288
InChI Key: NQPHDZKVYYMRHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Typically, a compound’s description includes its IUPAC name, common names, and structural formula. It may also include its appearance (color, state of matter), odor, and taste if applicable .


Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .


Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using techniques like X-ray crystallography, NMR spectroscopy, and IR spectroscopy .


Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes the conditions required for the reaction, the products formed, and the mechanism of the reaction .


Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility in various solvents, density, molar mass, and specific heat capacity. It also includes chemical properties like acidity or basicity, stability, reactivity, and flammability .

Scientific Research Applications

Synthesis and Anticonvulsant Activity

N-(2,5-dimethylphenyl)-4-nitrobenzamide has been studied for its potential anticonvulsant properties. A study synthesized a series of 4-nitro-N-phenylbenzamides, including N-(2,5-dimethylphenyl)-4-nitrobenzamide, and evaluated their anticonvulsant properties and neurotoxicity. The research highlighted that some derivatives were effective in the maximal electroshock-induced seizure test, indicating potential applications in the field of epilepsy and seizure management (Bailleux et al., 1995).

Synthetic Methodology and Structure Analysis

The compound has been a subject in the synthesis and structure analysis of certain derivatives. A study involved the reaction of 2-iodo-2,4-dimethylaniline with other compounds, leading to the formation of syn- and anti-atropisomers of N-(2-iodo-4,6-dimethylphenyl)-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-4-nitrobenzamide. The heating of one derivative resulted in heterocyclization, showing the compound's utility in complex chemical synthesis and its potential in creating new chemical entities (Skladchikov et al., 2013).

Antibacterial Activity

Research has also explored the antibacterial activity of compounds related to N-(2,5-dimethylphenyl)-4-nitrobenzamide. Nickel and copper complexes of similar compounds were synthesized and evaluated for their antibacterial efficacy. The complexes showed greater antibacterial potency than their ligand counterparts, indicating potential applications in the development of new antibacterial agents (Saeed et al., 2010).

Mechanism of Action

In the context of bioactive compounds, this refers to how the compound interacts with biological systems. It could involve binding to specific proteins, altering cell membrane permeability, or inhibiting specific enzymes .

Safety and Hazards

This involves detailing the compound’s toxicity, environmental impact, handling precautions, and first aid measures. Material Safety Data Sheets (MSDS) are a common source of this information .

Future Directions

This involves discussing potential applications and areas of study for the compound. It could include potential uses in industry, medicine, or research .

properties

IUPAC Name

N-(2,5-dimethylphenyl)-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N2O3/c1-10-3-4-11(2)14(9-10)16-15(18)12-5-7-13(8-6-12)17(19)20/h3-9H,1-2H3,(H,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NQPHDZKVYYMRHR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

109963-42-0
Record name 4-NITROBENZO-2',5'-XYLIDIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.